2-(acetylamino)-N-(2-ethoxyphenyl)-3-thiophenecarboxamide

• IUPAC Name: 2-acetamido-N-(2-ethoxyphenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2O3S/c1-3-20-13-7-5-4-6-12(13)17-14(19)11-8-9-21-15(11)16-10(2)18/h4-9H,3H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key: YEHOEXRZVTVLTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(SC=C2)NC(=O)C
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

2-(acetylamino)-N-(2-ethoxyphenyl)-3-thiophenecarboxamide is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as AETTC and is a member of the thiophene carboxamide family. The chemical structure of AETTC is shown below.

Mechanism of Action

The mechanism of action of AETTC is not fully understood. However, it is believed that AETTC works by inhibiting certain enzymes that are involved in the inflammatory and cancer pathways. AETTC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the inflammatory pathway. AETTC has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the cancer pathway.
Biochemical and Physiological Effects:
AETTC has been shown to have several biochemical and physiological effects. AETTC has been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). AETTC has also been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using AETTC in lab experiments is that it is a small molecule that can be easily synthesized. AETTC also has a high binding affinity for its target enzymes, which makes it an effective inhibitor. However, one limitation of using AETTC in lab experiments is that it is not very soluble in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research on AETTC. One future direction is to further investigate the mechanism of action of AETTC. Another future direction is to explore the potential therapeutic applications of AETTC in other diseases, such as neurodegenerative diseases. Additionally, future research could focus on developing more effective and efficient synthesis methods for AETTC.

Scientific Research Applications

AETTC has been the subject of several scientific studies due to its potential therapeutic applications. One study found that AETTC has anti-inflammatory properties and can be used to treat inflammatory diseases such as rheumatoid arthritis. Another study found that AETTC has potential anticancer properties and can be used to treat certain types of cancer.